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Compound of Interest

Compound Name: 4-Isopropoxyphenylboronic acid

Cat. No.: B050181

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties and
solubility of 4-isopropoxyphenylboronic acid, a key building block in medicinal chemistry and
organic synthesis. This guide consolidates available data, outlines experimental protocols for
solubility determination, and explores the compound's relevance in biological pathways.

Physicochemical Properties

4-1sopropoxyphenylboronic acid (CAS: 153624-46-5) is a white to off-white powder.[1] Its
fundamental physical and chemical properties are crucial for its application in research and
development, influencing factors such as reaction kinetics, formulation, and bioavailability. A
summary of these properties is presented below.
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Property Value Source

Molecular Formula CoH13BO3 ChemicalBook][1]
Molecular Weight 180.01 g/mol ChemicalBook[1]
Melting Point 150-154 °C ChemicalBook][1]
Boiling Point (Predicted) 321.9+44.0°C ChemicalBook][1]
Density (Predicted) 1.10+ 0.1 g/cm3 ChemicalBook][1]
pKa (Predicted) 8.78+£0.17 ChemicalBook][1]

Room Temperature, Sealed in ]
Storage Temperature } ChemicalBook][1]
Dry, Keep in Dark Place

Solubility Profile

The solubility of an active pharmaceutical ingredient or intermediate is a critical parameter.
While extensive quantitative solubility data for 4-isopropoxyphenylboronic acid in a range of
solvents is not readily available in the literature, qualitative data and trends from similar
compounds provide valuable insights.

Qualitative Solubility Data

The available data indicates that 4-isopropoxyphenylboronic acid has limited solubility in
common laboratory solvents.

Solvent Solubility Source

ChemicalBook[1], Ruifu

Methanol Slightly Soluble / Soluble ]
Chemical[2]

DMSO Slightly Soluble ChemicalBook[1]

General Solubility Trends for Phenylboronic Acids

Studies on related phenylboronic acid compounds offer a general understanding of their
solubility behavior. The polarity of the solvent and the potential for hydrogen bonding are key
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determinants.[3]

Polar Solvents: Phenylboronic acids generally show higher solubility in polar organic
solvents, particularly ethers and ketones.[4][5][6][7]

e Non-Polar Solvents: Solubility is typically very low in non-polar hydrocarbon solvents.[4][5][6]

[7]

o Water: The introduction of an alkoxy group, such as isopropoxy, tends to decrease aqueous
solubility compared to unsubstituted phenylboronic acid.[8][9]

» Dehydration: A significant challenge in determining the solubility of boronic acids is their
propensity to dehydrate and form cyclic anhydrides known as boroxines.[4][10] This
equilibrium can complicate measurements and lead to variability in reported data.[4]

Experimental Protocol: Solubility Determination

A reliable and widely used method for determining the solubility of boronic acids in organic
solvents is the dynamic (or synthetic) method.[4][10][11] This technique involves identifying the
temperature at which a solid-liquid mixture of known composition becomes a homogeneous,
single-phase solution upon controlled heating.

Materials and Equipment:

e 4-Isopropoxyphenylboronic acid

¢ High-purity organic solvents

o Jacketed glass vessel for temperature control[11]
e Heating/cooling circulator[11]

o Calibrated temperature probe[11]

o Magnetic stirrer and stir bar[11]

e Analytical balance[11]
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e Luminance probe or other light source/detector to monitor turbidity[10][11]
Procedure:

o Sample Preparation: Accurately weigh the 4-isopropoxyphenylboronic acid and the
selected solvent into the jacketed glass vessel to create a biphasic mixture of precisely
known composition.[10][11]

e Heating and Stirring: The mixture is heated at a constant, slow rate (e.g., 0.3 K/h) while
being vigorously stirred to ensure homogeneity.[10][11]

e Equilibrium Point Determination: The temperature at which the last solid particles dissolve,
resulting in a clear, transparent solution, is recorded. This "clear point" is the equilibrium
solubility temperature for that specific mole fraction. The disappearance of turbidity can be
monitored visually or instrumentally by measuring the intensity of a light beam passing
through the sample.[10][11]

o Data Collection: The procedure is repeated for several different compositions (mole
fractions) to construct a solubility curve, plotting temperature versus mole fraction.[3]

Experimental Workflow Diagram
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Workflow for Dynamic Solubility Determination
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Caption: Workflow for the dynamic method of solubility determination.
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Biological Context and Potential Signaling
Pathways

4-1sopropoxyphenylboronic acid serves as a crucial reactant in the synthesis of various
biologically active molecules.

Key Applications:

e COX-2 Inhibitors: It is used in the synthesis of cyclooxygenase-2 (COX-2) inhibitors, which
are a class of nonsteroidal anti-inflammatory drugs (NSAIDs).[1]

e Anticancer Agents: The compound is a reactant for creating potent cytotoxic analogues of
Lamellarin D, a marine alkaloid with anticancer properties.[1]

General Role in Signaling:

While specific pathways for 4-isopropoxyphenylboronic acid are not detailed, phenylboronic
acids as a class are known to interact with key biological targets. Boronic acids can act as
enzyme inhibitors, particularly of serine proteases.[12] Furthermore, studies have shown that
phenylboronic acid can inhibit signaling networks involved in cancer cell migration.[13] This
inhibition can occur through the modulation of Rho GTPases, which are critical regulators of
the actin cytoskeleton.

Inhibition of Cell Migration Signaling
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General Phenylboronic Acid (PBA) Inhibition of Rho GTPase Signaling
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Caption: Phenylboronic acids can inhibit key Rho GTPase signaling pathways.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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